Cas no 868677-56-9 (3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide
• CAS No: 868677-56-9
• MF: C₁₆H₁₂Cl₂N₂O₃S₂
• MW: 415.314079284668
• CID: 6355954
• PubChem ID: 18560917
• Update Time: 2025-06-09

3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide
• N-(4,6-dichlorobenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)propanamide
• AKOS024611816
• F1821-0795
• 868677-56-9

• Inchi： 1S/C16H12Cl2N2O3S2/c17-10-8-12(18)15-13(9-10)24-16(20-15)19-14(21)6-7-25(22,23)11-4-2-1-3-5-11/h1-5,8-9H,6-7H2,(H,19,20,21)
• InChI Key： GQRVEQNPGQGIDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C(NC(CCS(C1C=CC=CC=1)(=O)=O)=O)S2)Cl

Computed Properties

• Exact Mass: 413.9666400g/mol
• Monoisotopic Mass: 413.9666400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Additional information on 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide

Introduction to 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide (CAS No. 868677-56-9)

3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide (CAS No. 868677-56-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The structure of this compound features a benzothiazole core linked to a benzenesulfonyl group and a propanamide moiety, which collectively contribute to its unique pharmacological profile.

The chemical structure of 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide is characterized by the presence of a benzothiazole ring system substituted with dichloro groups at positions 4 and 6. The benzenesulfonyl group is attached to the nitrogen atom of the propanamide moiety, which is further linked to the benzothiazole core. This intricate arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity.

Recent studies have highlighted the potential of 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antibiotics. The mechanism of action involves the disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide has also been investigated for its antifungal activity. Studies have demonstrated that it effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal mechanism is believed to involve the interference with fungal cell wall synthesis and membrane integrity.

The anticancer potential of 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide has also been explored in preclinical studies. Research indicates that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival.

Beyond its direct biological activities, 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide has been studied for its potential as a lead compound in drug discovery efforts. Its structural features provide a robust scaffold for further chemical modifications aimed at enhancing potency and selectivity. For instance, substituting different functional groups on the benzothiazole ring or modifying the propanamide moiety can yield derivatives with improved pharmacological properties.

The pharmacokinetic properties of 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide have also been evaluated in preclinical models. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and demonstrates good tissue distribution. Additionally, it has a reasonable half-life and low toxicity in animal models, making it suitable for further development as a therapeutic agent.

In conclusion, 3-(benzenesulfonyl)-N-(4,6-dichloro-1,3-benzothiazol-2-yl)propanamide (CAS No. 868677-56-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.